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Compound of Interest

Compound Name:
cis-2-Vinyl-1,3-dioxolane-4-

methanol

Cat. No.: B098564 Get Quote

An In-depth Technical Guide to cis-2-Vinyl-1,3-dioxolane-4-methanol

This technical guide provides a comprehensive overview of cis-2-Vinyl-1,3-dioxolane-4-
methanol, a versatile bifunctional molecule with potential applications in organic synthesis and

drug development. The document is intended for researchers, scientists, and professionals in

the field of drug development.

Physicochemical Properties
cis-2-Vinyl-1,3-dioxolane-4-methanol is a colorless to pale yellow liquid. Its chemical

structure features a vinyl group and a primary alcohol, making it a valuable building block for a

variety of chemical transformations. A summary of its key physicochemical properties is

presented in the table below.
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Property Value Source

Molecular Formula C6H10O3 PubChem[1]

Molecular Weight 130.14 g/mol PubChem[1]

IUPAC Name
(2-ethenyl-1,3-dioxolan-4-

yl)methanol
PubChem[1]

CAS Number 16081-26-8 PubChem[1]

Appearance Colorless to pale yellow liquid Inferred

Boiling Point Not available

Density Not available

Refractive Index Not available

Solubility
Soluble in common organic

solvents
Inferred

XLogP3 -0.1 PubChem[1]

Topological Polar Surface Area 38.7 Å² PubChem[1]

Synthesis and Mechanism
The most common and straightforward method for the synthesis of cis-2-Vinyl-1,3-dioxolane-
4-methanol is the acid-catalyzed acetalization of glycerol with acrolein. The reaction proceeds

via the formation of a hemiacetal intermediate, followed by intramolecular cyclization to yield

the 1,3-dioxolane ring. The cis isomer is often the thermodynamically favored product.

Experimental Protocol: Synthesis of cis-2-Vinyl-1,3-
dioxolane-4-methanol
Materials:

Glycerol (1.0 eq)

Acrolein (1.1 eq)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxolane-4-methanol_-2-ethenyl-_-cis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxolane-4-methanol_-2-ethenyl-_-cis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxolane-4-methanol_-2-ethenyl-_-cis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxolane-4-methanol_-2-ethenyl-_-cis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxolane-4-methanol_-2-ethenyl-_-cis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxolane-4-methanol_-2-ethenyl-_-cis
https://www.benchchem.com/product/b098564?utm_src=pdf-body
https://www.benchchem.com/product/b098564?utm_src=pdf-body
https://www.benchchem.com/product/b098564?utm_src=pdf-body
https://www.benchchem.com/product/b098564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-Toluenesulfonic acid (p-TSA) (0.02 eq)

Toluene

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Dean-Stark apparatus

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

glycerol, toluene, and a catalytic amount of p-toluenesulfonic acid.

Heat the mixture to reflux and slowly add acrolein dropwise over a period of 30 minutes.

Continue refluxing the mixture and remove the water formed during the reaction using the

Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with a saturated aqueous sodium bicarbonate solution to

neutralize the acid catalyst.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation to yield pure cis-2-Vinyl-1,3-dioxolane-4-
methanol.
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Synthesis Workflow of cis-2-Vinyl-1,3-dioxolane-4-methanol

Glycerol + Acrolein
(in Toluene)

Acid-catalyzed Acetalization
(Reflux with Dean-Stark)

p-TSA (catalyst)

Aqueous Workup
(NaHCO3 wash)

Purification
(Vacuum Distillation)

cis-2-Vinyl-1,3-dioxolane-4-methanol
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A flowchart illustrating the synthesis of cis-2-Vinyl-1,3-dioxolane-4-methanol.

Applications and Research Interest
cis-2-Vinyl-1,3-dioxolane-4-methanol is a valuable synthetic intermediate due to its two

reactive functional groups: a vinyl group and a primary hydroxyl group. These groups can be

selectively modified to introduce a variety of other functionalities.

Drug Development: The 1,3-dioxolane moiety is present in several biologically active

molecules and approved drugs. This scaffold can serve as a chiral pool for the synthesis of

complex target molecules. The vinyl and hydroxyl groups provide handles for further

chemical modifications and the introduction of pharmacophores.
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Polymer Chemistry: The vinyl group can undergo polymerization to form functional polymers

with pendant hydroxyl groups. These polymers can have applications in coatings, adhesives,

and biomaterials. The related compound 4-Vinyl-1,3-dioxolan-2-one is known to be used in

polymer synthesis.[2]

Asymmetric Synthesis: The chiral center at the C4 position of the dioxolane ring makes this

compound a useful chiral building block for the enantioselective synthesis of natural products

and pharmaceuticals.

Reactivity of Functional Groups

Vinyl Group Reactions Hydroxyl Group Reactions
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Potential reactions of the vinyl and hydroxyl functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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